Cas no 1260658-79-4 ((1-CYCLOPENTYL-1H-PYRAZOL-3-YL)METHANOL)

(1-Cyclopentyl-1H-pyrazol-3-yl)methanol is a heterocyclic compound featuring a pyrazole core substituted with a cyclopentyl group at the 1-position and a hydroxymethyl group at the 3-position. This structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The hydroxymethyl group enhances reactivity, enabling further functionalization, while the cyclopentyl moiety contributes to steric and electronic modulation. The compound exhibits stability under standard handling conditions, making it suitable for diverse organic transformations. Its well-defined molecular architecture supports precise structural modifications, facilitating the development of targeted bioactive molecules. Available in high purity, it is commonly utilized in medicinal chemistry for scaffold diversification and lead optimization.

(1-CYCLOPENTYL-1H-PYRAZOL-3-YL)METHANOL structure

1260658-79-4 structure

Product Name:(1-CYCLOPENTYL-1H-PYRAZOL-3-YL)METHANOL

CAS No:1260658-79-4

MF:C₉H₁₄N₂O

MW:166.220262050629

MDL:MFCD18262423

CID:4583254

PubChem ID:50896700

Update Time:2025-05-28

(1-CYCLOPENTYL-1H-PYRAZOL-3-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

- (1-cyclopentyl-1H-pyrazol-3-yl)methanol
- 1H-Pyrazole-3-methanol, 1-cyclopentyl-
- (1-CYCLOPENTYL-1H-PYRAZOL-3-YL)METHANOL
- MDL： MFCD18262423
- Inchi： 1S/C9H14N2O/c12-7-8-5-6-11(10-8)9-3-1-2-4-9/h5-6,9,12H,1-4,7H2
- InChI Key： JRHLPBZLJUHMAZ-UHFFFAOYSA-N
- SMILES： N1(C2CCCC2)C=CC(CO)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2

(1-CYCLOPENTYL-1H-PYRAZOL-3-YL)METHANOL Pricemore >>

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